1-(3-cyanoquinolin-4-yl)-N-[(3-methoxyphenyl)methyl]piperidine-4-carboxamide

• IUPAC Name: 1-(3-cyanoquinolin-4-yl)-N-[(3-methoxyphenyl)methyl]piperidine-4-carboxamide
• InChI: InChI=1S/C24H24N4O2/c1-30-20-6-4-5-17(13-20)15-27-24(29)18-9-11-28(12-10-18)23-19(14-25)16-26-22-8-3-2-7-21(22)23/h2-8,13,16,18H,9-12,15H2,1H3,(H,27,29)
• InChI Key: QUALGNVYOBQESF-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)CNC(=O)C2CCN(CC2)C3=C(C=NC4=CC=CC=C43)C#N
• Molecular Formula: C24H24N4O2
• Molecular Weight: 400.5 g/mol

Description

The compound “1-(3-cyanoquinolin-4-yl)-N-[(3-methoxyphenyl)methyl]piperidine-4-carboxamide” is a complex organic molecule. It contains a quinoline ring (a type of heterocyclic aromatic organic compound), a piperidine ring (a type of organic compound that contains a six-membered ring with one nitrogen atom), and a carboxamide group (a functional group derived from carboxylic acid). The presence of the cyano group indicates that the compound might have some interesting chemical properties.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple functional groups and aromatic rings. The quinoline and piperidine rings are likely to contribute to the rigidity of the molecule, while the cyano and carboxamide groups could potentially participate in hydrogen bonding.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Factors such as polarity, solubility, melting point, and boiling point would be influenced by the functional groups present in the molecule.

Scientific Research Applications

Enantioselective Synthesis

1-(3-cyanoquinolin-4-yl)-N-[(3-methoxyphenyl)methyl]piperidine-4-carboxamide has been involved in studies related to its enantioselective synthesis. For instance, a study focused on the development of a convergent, stereoselective, and economical synthesis of a potent calcitonin gene-related peptide (CGRP) receptor antagonist, which shares structural similarities with the compound . This study demonstrated the synthesis on a multikilogram scale and discussed different routes to the chiral amino ester subunit, highlighting the challenges in assembling the final drug substance (Cann et al., 2012).

Synthesis and Receptor Antagonism

Research has also been conducted on the synthesis and in vitro opioid receptor functional antagonism of methyl-substituted analogues of compounds structurally related to 1-(3-cyanoquinolin-4-yl)-N-[(3-methoxyphenyl)methyl]piperidine-4-carboxamide. These studies involve the synthesis of analogues and their evaluation as opioid receptor functional antagonists, contributing to the understanding of structure-activity relationships in this class of compounds (Cueva et al., 2009).

Crystal Structure Analysis

Another aspect of scientific research involves the crystal structure and Hirshfeld surface analysis of reaction products related to acetoacetanilide, including compounds with structural similarities to the 1-(3-cyanoquinolin-4-yl)-N-[(3-methoxyphenyl)methyl]piperidine-4-carboxamide. These studies focus on the structural characterization of novel bicyclic products and their comparative analysis, which is essential for understanding the molecular architecture and properties of such compounds (Naghiyev et al., 2020).

Antimicrobial Study

Research into fluoroquinolone-based 4-thiazolidinones, which include derivatives structurally related to the compound , has been conducted to evaluate their antimicrobial properties. This type of study involves the synthesis of compounds and their screening for antifungal and antibacterial activities, contributing to the development of potential antimicrobial agents (Patel & Patel, 2010).

Mechanism of Action

The mechanism of action of this compound is not clear without further information. If it’s a drug, its mechanism of action would depend on the specific biological target it interacts with.

Future Directions

The future research directions for this compound would depend on its potential applications. If it has medicinal properties, further studies could focus on optimizing its synthesis, improving its efficacy, and minimizing its side effects.